2-(2-methoxyphenyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2-methoxyphenyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide” is a complex organic molecule. It contains a methoxyphenyl group, a pyrimidinyl group, and a pyrrolidinyl group, all connected by various bonds. These types of compounds are often found in pharmaceuticals and could have various biological activities .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds can undergo a variety of reactions. For instance, pinacol boronic esters can undergo catalytic protodeboronation .Scientific Research Applications
Anticancer Potential
Research on derivatives of pyrimidine, including those with modifications at the pyrimidine ring, has shown promising anticancer activities. For instance, compounds synthesized with aryloxy groups attached to the pyrimidine ring demonstrated appreciable cancer cell growth inhibition against a range of cancer cell lines. This suggests that structurally similar compounds could be explored for their anticancer properties (Al-Sanea et al., 2020).
Radioligand Development
Pyrazolo[1,5-a]pyrimidineacetamides, which share a structural resemblance with the target compound, have been developed as selective ligands for the translocator protein (18 kDa), indicating potential applications in positron emission tomography (PET) imaging. This highlights the compound's relevance in designing diagnostic tools for neurological conditions (Dollé et al., 2008).
Antimicrobial and Antifungal Activities
The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings has demonstrated good antibacterial and antifungal activities, comparable to standard drugs. This indicates the potential of similar compounds in developing new antimicrobial agents (Hossan et al., 2012).
Mechanism of Action
properties
IUPAC Name |
2-(2-methoxyphenyl)-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-24-16-8-3-2-6-14(16)12-17(23)21-13-15-7-4-11-22(15)18-19-9-5-10-20-18/h2-3,5-6,8-10,15H,4,7,11-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPYMVIXMMXKKHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)NCC2CCCN2C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methoxyphenyl)-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.